Cas no 2248387-55-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate
• CAS No: 2248387-55-3
• MF: C₂₀H₁₆N₂O₅S
• MW: 396.416443824768
• CID: 6541722
• PubChem ID: 165732840
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 2248387-55-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate
• EN300-6522990

• Inchi： 1S/C20H16N2O5S/c23-17(21-11-12-28-16-8-4-3-7-15(16)21)9-10-18(24)27-22-19(25)13-5-1-2-6-14(13)20(22)26/h1-8H,9-12H2
• InChI Key： HQSZZSUTBVIDAL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)=O)CC1

Computed Properties

• Exact Mass: 396.07799279g/mol
• Monoisotopic Mass: 396.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate (CAS No. 2248387-55-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate, identified by its CAS number 2248387-55-3, represents a structurally intricate molecule with significant potential in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and mechanistic roles in drug development. The molecular framework incorporates key functional groups such as dioxo and oxobutanoate moieties, which are often associated with metabolic pathways and enzyme inhibition properties.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in the design of novel therapeutic agents. The presence of the 1H-isoindol scaffold in this compound suggests a possible interaction with biological targets that are sensitive to isoindole-based structures. Isoindoles have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties, making this compound a promising candidate for further investigation. The structural motif also includes a 3,4-dihydro-2H-1,4-benzothiazin moiety, which is known for its role in various pharmacological actions, including vasodilation and neuroprotective effects. This combination of structural features positions the compound as a versatile tool for studying complex biological processes.

In the context of contemporary research, the synthesis and characterization of such complex molecules are facilitated by modern spectroscopic techniques and computational methods. The dioxo group within the molecule is particularly noteworthy, as it often participates in redox reactions and can serve as a site for metal coordination. This property may be exploited in designing metallo-drugs or understanding metalloprotein interactions. Furthermore, the oxobutanoate moiety introduces a carboxylic acid derivative that could influence solubility and bioavailability, critical factors in drug formulation and delivery.

The pharmacological relevance of this compound is further underscored by its potential to modulate key signaling pathways. For instance, isoindole derivatives have been shown to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to inflammatory responses. The benzothiazin component may also contribute to these interactions by providing a hydrophobic pocket that complements enzyme active sites. Such interactions are of immense interest in developing treatments for chronic inflammatory diseases where conventional NSAIDs may have limited efficacy or undesirable side effects.

From a synthetic perspective, the construction of this molecule involves multi-step organic transformations that require precise control over reaction conditions. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the efficient assembly of complex heterocyclic systems. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for achieving pharmacologically active enantiomers. The development of such synthetic routes not only advances the accessibility of this compound but also contributes to the broader field of organic synthesis.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yl)-4-oxobutanoate has revealed intriguing activities that warrant further exploration. Preclinical studies have suggested potential benefits in modulating pain perception through interactions with transient receptor potential (TRP) channels or inhibiting neurotransmitter degradation enzymes. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role in neuroprotection against oxidative stress-induced neuronal damage. These findings align with current trends in drug discovery where targeting multiple pathways simultaneously enhances therapeutic outcomes.

The compound’s chemical stability and compatibility with various solvents make it suitable for formulation into diverse drug delivery systems. Advanced techniques such as nanoparticle encapsulation or lipid-based delivery matrices could enhance its bioavailability and target specificity. Such formulations are particularly relevant in oncology where localized drug delivery can minimize systemic side effects while maximizing therapeutic efficacy. The integration of nanotechnology with traditional pharmaceutical development paradigms represents a cutting-edge approach to improving drug performance.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dihydro-2H-1,4-benzothiazin-4-yid)-l)-l)-oxobutanoate (CAS No. 2248387-l5-l) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its complex structure and multifaceted biological potential position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for heterocyclic compounds like this one,the integration of interdisciplinary approaches will be essential in translating these findings into tangible medical breakthroughs.